N-(2-methoxyethyl)-4-[(3-phenylpropanoyl)amino]benzamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-(2-methoxyethyl)-4-(3-phenylpropanoylamino)benzamide
• InChI: InChI=1S/C19H22N2O3/c1-24-14-13-20-19(23)16-8-10-17(11-9-16)21-18(22)12-7-15-5-3-2-4-6-15/h2-6,8-11H,7,12-14H2,1H3,(H,20,23)(H,21,22)
• InChI Key: PYKSDKLXYRXBAF-UHFFFAOYSA-N
• SMILES: COCCNC(=O)C1=CC=C(C=C1)NC(=O)CCC2=CC=CC=C2

Description

N-(2-methoxyethyl)-4-[(3-phenylpropanoyl)amino]benzamide, also known as MPPA, is a chemical compound that has been the subject of scientific research for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(2-methoxyethyl)-4-[(3-phenylpropanoyl)amino]benzamide is still not fully understood. However, it is believed to act through multiple pathways, including the inhibition of protein kinases, activation of caspases, and modulation of neurotransmitter systems.
Biochemical and Physiological Effects:
N-(2-methoxyethyl)-4-[(3-phenylpropanoyl)amino]benzamide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, modulation of neurotransmitter systems, and improvement of cognitive function. N-(2-methoxyethyl)-4-[(3-phenylpropanoyl)amino]benzamide has also been found to have low toxicity and good bioavailability, making it a promising candidate for further therapeutic development.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-methoxyethyl)-4-[(3-phenylpropanoyl)amino]benzamide in lab experiments is its low toxicity and good bioavailability, which makes it a safe and effective compound for in vitro and in vivo studies. However, one of the limitations of using N-(2-methoxyethyl)-4-[(3-phenylpropanoyl)amino]benzamide is its relatively complex synthesis process, which may limit its availability and use in certain lab settings.

Future Directions

There are several future directions for N-(2-methoxyethyl)-4-[(3-phenylpropanoyl)amino]benzamide research, including the development of more efficient and cost-effective synthesis methods, the identification of its exact mechanism of action, and the exploration of its potential therapeutic applications in various fields of medicine. Additionally, further studies are needed to determine the optimal dosage and administration route for N-(2-methoxyethyl)-4-[(3-phenylpropanoyl)amino]benzamide in humans. Overall, the promising results of N-(2-methoxyethyl)-4-[(3-phenylpropanoyl)amino]benzamide research suggest that it may have significant therapeutic potential in the future.

Synthesis Methods

N-(2-methoxyethyl)-4-[(3-phenylpropanoyl)amino]benzamide can be synthesized through a multi-step process involving the reaction of 4-aminobenzamide with 3-phenylpropanoyl chloride, followed by the reaction of the resulting compound with 2-methoxyethanol. The final product is obtained through purification and crystallization steps.

Scientific Research Applications

N-(2-methoxyethyl)-4-[(3-phenylpropanoyl)amino]benzamide has been studied for its potential therapeutic applications in various fields of medicine, including oncology, neurology, and psychiatry. In oncology, N-(2-methoxyethyl)-4-[(3-phenylpropanoyl)amino]benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurology, N-(2-methoxyethyl)-4-[(3-phenylpropanoyl)amino]benzamide has been found to have neuroprotective effects and improve cognitive function in animal models of neurodegenerative diseases. In psychiatry, N-(2-methoxyethyl)-4-[(3-phenylpropanoyl)amino]benzamide has been studied for its potential use in the treatment of anxiety and depression.